molecular formula C11H14N2S B8501774 6-(Tert-butylthio)methyl-pyridine-3-carbonitrile

6-(Tert-butylthio)methyl-pyridine-3-carbonitrile

Cat. No.: B8501774
M. Wt: 206.31 g/mol
InChI Key: YEBIUZBWUIHSSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Tert-butylthio)methyl-pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14N2S

Molecular Weight

206.31 g/mol

IUPAC Name

6-(tert-butylsulfanylmethyl)pyridine-3-carbonitrile

InChI

InChI=1S/C11H14N2S/c1-11(2,3)14-8-10-5-4-9(6-12)7-13-10/h4-5,7H,8H2,1-3H3

InChI Key

YEBIUZBWUIHSSO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)SCC1=NC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 6-bromomethyl-pyridine-3-carbonitrile (6.2 g, 31.4 mmol) in anhydrous DMF (60 mL) under nitrogen. Add tert-butylthiol (5.32 mL, 47.2 mmol) followed by cesium carbonate (15.3 g, 47.2 mmol) and stir the resulting suspension overnight. Dissolve the reaction mixture in DCM (200 mL) and add water (200 mL). Extract the aqueous phase with DCM (2×200 mL) and dry the combined organic extracts over MgSO4. Filter, add silica gel and concentrate the mixture in vacuo. Purify the residue by chromatography on silica gel (40 g) eluting with cyclohexane/EtOAc (98:2 to 65:35 gradient) to obtain the desired material as a yellow solid (4.92 g, 76%). MS (ES+) m/z: 207 (M+H)+.
Quantity
6.2 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
5.32 mL
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
15.3 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five
Yield
76%

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